Cas no 338976-07-1 (4-(1-Phenoxyethyl)-2-pyrimidinamine)

• Product Name: 4-(1-Phenoxyethyl)-2-pyrimidinamine
• CAS No: 338976-07-1
• MDL: MFCD00139120
• CID: 4648210
• Update Time: 2025-05-21

4-(1-Phenoxyethyl)-2-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• 4-(1-Phenoxyethyl)-2-pyrimidinamine

• MDL： MFCD00139120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(1-Phenoxyethyl)-2-pyrimidinamine

4-(1-Phenoxyethyl)-2-pyrimidinamine (CAS No. 338976-07-1): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

4-(1-Phenoxyethyl)-2-pyrimidinamine (CAS No. 338976-07-1) is a promising compound in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This compound, characterized by its unique structure and pharmacological properties, has garnered significant attention from researchers and pharmaceutical companies alike. In this comprehensive overview, we will delve into the chemical structure, physical and chemical properties, and potential applications of 4-(1-Phenoxyethyl)-2-pyrimidinamine.

The molecular formula of 4-(1-Phenoxyethyl)-2-pyrimidinamine is C₁₄H₁₅N₃O, with a molecular weight of approximately 245.29 g/mol. The compound features a pyrimidine core substituted with a phenoxyethyl group at the 4-position and an amino group at the 2-position. This structural arrangement imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various medicinal applications.

In terms of physical properties, 4-(1-Phenoxyethyl)-2-pyrimidinamine is a solid at room temperature with a melting point ranging from 150°C to 155°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in both laboratory research and pharmaceutical formulations.

The chemical stability of 4-(1-Phenoxyethyl)-2-pyrimidinamine is another important aspect to consider. The compound is stable under normal storage conditions but should be protected from light and moisture to prevent degradation. It is also important to note that the compound may undergo hydrolysis in acidic or basic environments, which can affect its stability and efficacy.

In recent years, significant research has been conducted to explore the biological activities of 4-(1-Phenoxyethyl)-2-pyrimidinamine. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that 4-(1-Phenoxyethyl)-2-pyrimidinamine exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells.

Cyclin-dependent kinases are a family of serine/threonine kinases that play critical roles in cell cycle regulation. Dysregulation of CDKs has been implicated in various cancers, making them attractive targets for therapeutic intervention. The ability of 4-(1-Phenoxyethyl)-2-pyrimidinamine to selectively inhibit CDKs suggests its potential as a novel anticancer agent. Preclinical studies have demonstrated that this compound can effectively induce cell cycle arrest and apoptosis in cancer cells while sparing normal cells, highlighting its therapeutic potential.

Beyond its anticancer properties, 4-(1-Phenoxyethyl)-2-pyrimidinamine has also shown promise in other therapeutic areas. For example, recent research has explored its potential as an antiviral agent against various viral infections. Studies have indicated that the compound can inhibit the replication of certain viruses by interfering with viral protein synthesis or by modulating host cell signaling pathways. This dual functionality as both an anticancer and antiviral agent makes 4-(1-Phenoxyethyl)-2-pyrimidinamine a versatile candidate for drug development.

The pharmacokinetic profile of 4-(1-Phenoxyethyl)-2-pyrimidinamine is another critical factor to consider in its development as a therapeutic agent. Preclinical studies have shown that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics suggest that it can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further evaluate the safety and efficacy of 4-(1-Phenoxyethyl)-2-pyrimidinamine, several clinical trials are currently underway. Early-phase clinical trials have demonstrated that the compound is well-tolerated by patients with minimal adverse effects. These findings are encouraging and support the continued development of 4-(1-Phenoxyethyl)-2-pyrimidinamine as a potential therapeutic agent.

In conclusion, 4-(1-Phenoxyethyl)-2-pyrimidinamine (CAS No. 338976-07-1) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an inhibitor of cyclin-dependent kinases and antiviral agent makes it a valuable candidate for drug development in various therapeutic areas. Ongoing research and clinical trials will further elucidate its safety and efficacy, paving the way for its potential use in clinical practice.